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Compound of Interest

Compound Name: Mipla

Cat. No.: B3025821 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a summary of the known information regarding the synthesis

and purification of Mipla (N-methyl-N-isopropyllysergamide), a psychedelic drug of the

lysergamide family. Due to the controlled nature of this class of compounds, detailed, publicly

available synthesis and purification protocols are scarce. The following information is collated

from available scientific literature and chemical databases.

Chemical and Physical Properties
Mipla, or lysergic acid methylisopropylamide, is a structural isomer of LSD where the N,N-

diethyl groups are replaced by N-methyl and N-isopropyl groups.[1] It is a chiral compound with

two stereocenters.[2][3]
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Property Value Reference

Chemical Name

(8β)-N-Isopropyl-N,6-dimethyl-

9,10-didehydroergoline-8-

carboxamide

[1]

Other Names

MiPLA; MIPLA; Lysergic acid

methylisopropylamide; N-

Methyl-N-isopropyllysergamide

[1]

Molecular Formula C₂₀H₂₅N₃O [1][4]

Molar Mass 323.440 g·mol⁻¹ [1]

CAS Number 100768-08-9 [1]

Synthesis of Mipla
Detailed, step-by-step synthesis protocols for Mipla are not readily available in peer-reviewed

literature, likely due to the controlled status of lysergamides. However, the synthesis would

conceptually be analogous to the synthesis of other lysergamides, such as LSD, which

generally involves the coupling of lysergic acid with the appropriate amine. In the case of

Mipla, this would be N-methylisopropylamine.

A generalized synthetic workflow can be proposed:
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Caption: Generalized workflow for the synthesis of Mipla.

Purification of Mipla
Following the synthesis, Mipla must be purified to remove unreacted starting materials,

byproducts, and any isomers that may have formed. While specific protocols are not detailed in

the literature, standard chromatographic techniques are employed for the purification of

lysergamides.

Experimental Protocol: General Chromatographic Purification
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Column Selection: A silica gel column is typically used for normal-phase chromatography.

For reverse-phase chromatography, a C18 column would be appropriate.

Solvent System: The choice of solvent system is critical and would need to be determined

empirically, for example, by using thin-layer chromatography (TLC) to screen different

solvent mixtures. A common mobile phase for normal-phase chromatography of

lysergamides is a mixture of a non-polar solvent (e.g., dichloromethane or chloroform) and a

polar solvent (e.g., methanol or ammonia).

Sample Preparation: The crude reaction mixture is dissolved in a minimal amount of the

mobile phase or a compatible solvent.

Elution: The sample is loaded onto the column and eluted with the chosen solvent system.

Fractions are collected and analyzed for the presence of Mipla.

Analysis: Collected fractions are analyzed by a suitable method such as TLC or High-

Performance Liquid Chromatography (HPLC) to identify those containing the pure product.

Solvent Removal: The solvent from the pure fractions is removed under reduced pressure to

yield the purified Mipla.

Liquid Chromatography-Mass Spectrometry (LC-MS) is a key analytical technique for

identifying Mipla and its isomers, which may have different retention times.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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